BENGHE Foundational & Exploratory

Check Availability & Pricing

What are the physicochemical properties of
hexaethylene glycol for lab use?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexaethylene Glycol

Cat. No.: B1673139

An In-depth Technical Guide to the Physicochemical Properties of Hexaethylene Glycol for
Laboratory Use

Introduction

Hexaethylene glycol (HEG) is a member of the polyethylene glycol (PEG) family, specifically
PEG-6, characterized by a polymer chain of six ethylene glycol units with terminal hydroxyl
groups.[1][2] It is a clear, colorless, viscous, and hygroscopic liquid at room temperature.[3][4]
Its low volatility and high water solubility make it a versatile compound in various scientific and
industrial applications.[1] For researchers, scientists, and drug development professionals, a
thorough understanding of its physicochemical properties is crucial for its effective application
as a solvent, surfactant, intermediate in chemical synthesis, and a component in
pharmaceutical formulations. This guide provides a comprehensive overview of the core
physicochemical properties of hexaethylene glycol, methodologies for their determination,
and its applications in a laboratory setting.

Chemical and Physical Properties

The properties of hexaethylene glycol are well-documented across various chemical suppliers
and databases. These quantitative data are summarized in the tables below for easy reference
and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)
Colorless to light yellow,

Appearance . -
viscous liquid

Melting Point 5-7 °C (41-44.6 °F)

Boiling Point 217 °C at 4 mmHg

245 °C at 12 Torr

Density

1.127 g/mL at 25 °C

1.13 g/mL

1.0927 g/cm3 at 60 °C

Refractive Index (n20/D)

1.465

1.4610-1.4670 at 20 °C

Flash Point

> 110 °C (> 230 °F)

Vapor Pressure

0.000317 mmHg at 25 °C

Solubility

Miscible with water,

chloroform, and methanol

Purity (Assay)

295.0% to 299% (GC)

Table 2: Chemical Identifiers
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Identifier Value Source(s)
Molecular Formula C12H2607

Molecular Weight 282.33 g/mol

CAS Number 2615-15-8

2-[2-[2-[2-[2-(2-
IUPAC Name hydroxyethoxy)ethoxy]ethoxy]e
thoxylethoxy]ethanol

PEG-6, Hexagol, 3,6,9,12,15-
Synonyms Pentaoxaheptadecane-1,17-
diol, HO-PEG6-OH
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Experimental Protocols for Property Determination

The following are detailed methodologies for key experiments to determine the
physicochemical properties of hexaethylene glycol in a laboratory setting.

Determination of Melting Point

The melting point of hexaethylene glycol can be determined using the capillary tube method
with a standard melting point apparatus.

» Objective: To determine the temperature range over which the solid hexaethylene glycol
transitions to a liquid.

» Methodology:

o Ensure the hexaethylene glycol sample is completely frozen. Given its low melting point
of 5-7 °C, this may require cooling in a refrigerator or ice bath.
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o Load a small amount of the frozen, powdered sample into a capillary tube, sealed at one
end, to a height of 2-3 mm.

o Place the capillary tube into the heating block of the melting point apparatus.

o Heat the block at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range) and the temperature at which the entire solid has turned into a clear liquid
(the end of the melting range).

Determination of Boiling Point

The boiling point is determined at a specific pressure, as it is pressure-dependent. For a high-
boiling liquid like hexaethylene glycol, vacuum distillation is often employed.

o Objective: To measure the temperature at which the vapor pressure of the liquid equals the
applied pressure.

e Methodology (Vacuum Distillation):

o Place a sample of hexaethylene glycol (e.g., 10 mL) and a boiling chip into a round-
bottom flask.

o Set up a short-path distillation apparatus. Ensure all glass joints are properly sealed.

o Connect the apparatus to a vacuum pump with a manometer to monitor the pressure.

o Gradually apply vacuum to the system and adjust to the desired pressure (e.g., 4 mmHQ).
o Begin heating the flask using a heating mantle.

o Record the temperature of the vapor that is in equilibrium with the boiling liquid. This is
observed at the thermometer bulb placed just below the side arm of the distillation head
when the condensate is actively dripping from the thermometer.

Determination of Density
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A pycnometer (specific gravity bottle) is used for the precise determination of density.
e Objective: To determine the mass per unit volume of hexaethylene glycol.
o Methodology:
o Clean and thoroughly dry a pycnometer of a known volume (e.g., 25 mL).
o Weigh the empty, dry pycnometer.
o Fill the pycnometer with hexaethylene glycol, ensuring no air bubbles are trapped.

o Insert the stopper and allow any excess liquid to overflow. Carefully wipe the outside of the
pycnometer dry.

o Weigh the filled pycnometer.

o The density is calculated by dividing the mass of the hexaethylene glycol (Weight of filled
pycnometer - Weight of empty pycnometer) by the known volume of the pycnometer. The
measurement should be performed at a constant temperature, such as 25 °C.

Determination of Refractive Index

An Abbe refractometer is the standard instrument for measuring the refractive index of a liquid.

o Objective: To measure the extent to which light is bent when it passes through the
hexaethylene glycol sample.

o Methodology:

o Calibrate the Abbe refractometer using a standard liquid with a known refractive index
(e.g., distilled water).

o Place a few drops of the hexaethylene glycol sample onto the prism of the refractometer.

o Close the prisms and allow the sample to equilibrate to the instrument's temperature
(typically 20 °C).
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o Adjust the light source and the measurement knob until the dividing line between the light
and dark fields is sharp and centered in the crosshairs of the eyepiece.

o Read the refractive index value directly from the instrument's scale.

Visualizations: Workflows and Logical Relationships

The unique properties of hexaethylene glycol make it suitable for various roles in research
and development. The following diagrams illustrate these relationships.
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Caption: Relationship between physicochemical properties and applications.
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Caption: Role of HEG in drug development workflows.

Safety and Handling

According to safety data sheets, hexaethylene glycol is not considered hazardous under the
2012 OSHA Hazard Communication Standard. However, good laboratory practices should
always be followed.

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and lab coats to prevent skin and eye contact.

o Handling: Handle in a well-ventilated place. Avoid ingestion and inhalation.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away
from strong oxidizing agents, as they are incompatible.

o First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15
minutes. For skin contact, wash off with soap and plenty of water. If inhaled, move to fresh
air. If ingested, clean the mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms occur in any case.
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Applications in Research and Drug Development

Hexaethylene glycol's properties make it a valuable tool in the laboratory:

e Solvent: Its ability to dissolve a wide range of substances and its low volatility make it a
useful solvent for chemical reactions.

o Pharmaceutical Formulations: It serves as an intermediate in the synthesis of various
pharmaceutical compounds and is used as a solubilizer and excipient to improve the delivery
of active pharmaceutical ingredients (APIs).

o Surfactant and Emulsifier: Due to its structure, it can act as a non-ionic surfactant, making it
useful in creating stable emulsions for various formulations, including cosmetics and
detergents.

e Chemical Synthesis: The terminal hydroxyl groups are reactive sites, allowing HEG to be
used as a flexible linker or building block in the synthesis of more complex molecules, such
as binaphthol-based macrocyclic ethers.

» Biotechnology: As a PEG linker, it is used to increase the water solubility and stability of
biomolecules, such as peptides and proteins, which is a common strategy in drug
development to improve pharmacokinetic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the physicochemical properties of
hexaethylene glycol for lab use?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673139#what-are-the-physicochemical-properties-
of-hexaethylene-glycol-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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